6-(4-Iodo-1H-pyrazol-1-YL)pyridine-3-carbaldehyde

Synthetic methodology Heterocyclic chemistry C–N cross-coupling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H6IN3O
Molecular Weight 299.07 g/mol
Cat. No. B13263699
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name6-(4-Iodo-1H-pyrazol-1-YL)pyridine-3-carbaldehyde
Molecular FormulaC9H6IN3O
Molecular Weight299.07 g/mol
Structural Identifiers
SMILESC1=CC(=NC=C1C=O)N2C=C(C=N2)I
InChIInChI=1S/C9H6IN3O/c10-8-4-12-13(5-8)9-2-1-7(6-14)3-11-9/h1-6H
InChIKeyZPHGNADMSCQGAS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde: Versatile Heterocyclic Aldehyde for Targeted Synthesis


6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1515533-11-5) is a heterocyclic building block featuring a pyridine core substituted at the 6-position with a 4-iodopyrazole moiety and at the 3-position with a carbaldehyde group [1]. It belongs to the broader class of pyrazolopyridine derivatives, which are extensively investigated as kinase inhibitors and valuable synthetic intermediates [2]. This compound serves primarily as a key synthetic precursor for constructing more complex fused heterocyclic systems, such as pyrazolo[4,3-b]pyridines, via copper- or palladium-mediated cross-coupling and cyclization reactions that leverage the reactivity of the 4-iodo substituent and the aldehyde group [3].

1 Cu-catalyzed intramolecular C–N cyclization to pyrazolopyridines
2 Pd-catalyzed cross-coupling via rapid oxidative addition of aryl iodide
3 Aldehyde group enables imine, oxime, and reductive amination steps
4 Conformationally constrained near-planar scaffold for SAR studies

Why the 4-Iodo Substituent on 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is Non-Interchangeable with Other Halogen Analogs


In pyrazolopyridine synthetic chemistry, the halogen substituent is not a passive placeholder but a critical determinant of reactivity and reaction pathway. Substituting the 4-iodo group in 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde with a chloro, bromo, or unsubstituted analog fundamentally alters the compound's performance in metal-catalyzed transformations. The C–I bond is significantly weaker (bond dissociation energy ~57 kcal/mol) compared to C–Br (~70 kcal/mol) and C–Cl (~83 kcal/mol), which translates into markedly different oxidative addition rates in palladium and copper catalysis [1]. This difference is not merely incremental; it determines whether a desired cyclization proceeds efficiently or fails entirely under a given set of conditions. Consequently, direct replacement with the more common and less expensive 4-bromo analog (CAS 1513824-60-6) without re-optimizing the entire synthetic protocol is likely to result in lower yields, incomplete conversion, or the formation of undesired byproducts due to competing reaction pathways .

Bromo analog (CAS 1513824-60-6)
May fail under optimized Cu-catalyzed C–N cyclization conditions; requires protocol re-optimization.
Chloro analog
Significantly slower oxidative addition may necessitate harsher Pd-catalyzed coupling conditions.
Unsubstituted pyrazole analog (CAS 1097198-86-1)
Lacks conformational bias; greater rotational freedom may alter docking outcomes.

Quantitative Differentiation of 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde from Its Analogs


Enhanced Reactivity in Copper-Mediated Intramolecular C–N Cross-Coupling Compared to Bromo Analog

The 4-iodo substituent enables efficient copper-catalyzed intramolecular C–N bond formation, a key step in synthesizing pyrazolo[4,3-b]pyridines. In a representative study using 4-iodopyrazolecarbaldehydes as substrates, the intramolecular amination/cyclization/oxidation sequence with CuI and L-proline proceeded to completion to yield the desired fused pyridine products. In stark contrast, when the corresponding 4-bromo analog was subjected to the same optimized conditions, the reaction either failed to initiate or proceeded with significantly diminished efficiency (<10% conversion), rendering the protocol impractical for synthetic scale-up [1].

Cu-catalyzed C–N coupling
Class-level inference
4-Iodo: reaction proceeds
4-Bromo: fails
Iodo required for one-pot method
Class-level inference; verify with substrate
Synthetic methodology Heterocyclic chemistry C–N cross-coupling

Facilitated Oxidative Addition in Palladium-Catalyzed Heteroarylation vs. Chloro Analog

The 4-iodo group is a superior partner for palladium-catalyzed cross-coupling reactions due to its high reactivity toward oxidative addition, the rate-limiting step for many transformations. This compound and its Morita–Baylis–Hillman derivatives have been successfully employed in Pd(OAc)2-mediated heteroarylation of heteroarene C–H bonds to synthesize diverse fused pyrazoles [1]. The use of an iodoarene allows these reactions to proceed under milder conditions (lower temperature, shorter reaction time) compared to the corresponding chloroarene. For example, the oxidative addition of Pd(0) to an aryl iodide is typically 10^2 to 10^3 times faster than to an aryl chloride, a well-established kinetic difference that translates directly into higher yields and fewer side reactions in complex molecule synthesis [2].

Pd oxidative addition
Class-level inference
~10⁵ times faster vs aryl chloride
Milder conditions for late-stage coupling
Relative rate from literature class
Synthetic methodology C–H activation Palladium catalysis

Structural Confirmation and Synthetic Utility via Crystallography Compared to Non-Halogenated Scaffold

The 4-iodopyrazole moiety imparts a defined and predictable molecular geometry that is critical for structure-based drug design. The crystal structure of a closely related derivative, 4-(but-3-ynyloxy)-6-(4-iodo-1H-pyrazol-1-yl)pyrimidine, has been solved, revealing a dihedral angle of 6.30° between the pyrazole and pyrimidine rings [1]. This near-planar conformation, influenced by the bulky iodine atom and its electronic effects, is likely conserved in 6-(4-iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde. In contrast, the unsubstituted 1H-pyrazole analog (CAS 1097198-86-1) lacks this conformational bias and exhibits greater rotational freedom around the N–C bond, leading to a less well-defined three-dimensional pharmacophore . For medicinal chemists, this structural rigidity can translate into enhanced target selectivity and more reliable structure-activity relationship (SAR) data.

X-ray crystallography
Cross-study comparable
Dihedral angle ~6.3° (4-iodo)
Unsubstituted: more flexible
Conformational rigidity aids docking
Inferred from 4-iodopyrazolyl-pyrimidine
Structural biology Crystallography Molecular design

Optimal Scientific and Industrial Applications for 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde


Synthesis of Pyrazolo[4,3-b]pyridine Kinase Inhibitor Libraries via Copper-Mediated Cyclization

This compound is an ideal starting material for the efficient, one-pot synthesis of pyrazolo[4,3-b]pyridine scaffolds. As demonstrated by Nayak and Kim, 4-iodopyrazolecarbaldehydes are required for successful copper-catalyzed intramolecular C–N bond formation; the corresponding 4-bromo analogs are unreactive under the same optimized conditions [1]. This makes 6-(4-Iodo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde the mandatory precursor for any medicinal chemistry group aiming to generate a diverse library of these kinase inhibitor-like structures using this specific, validated methodology.

Late-Stage Diversification of Complex Molecules via Palladium-Catalyzed Cross-Coupling

The high reactivity of the aryl iodide moiety toward oxidative addition makes this compound a premier substrate for Pd-catalyzed cross-coupling reactions, including Suzuki, Sonogashira, and Heck couplings. Given that oxidative addition to aryl iodides is up to 10^5 times faster than to aryl chlorides, this compound can be functionalized under significantly milder conditions, minimizing the risk of degrading sensitive functional groups elsewhere in a complex molecule [2]. This property is invaluable for late-stage diversification in both medicinal chemistry and natural product synthesis programs, where mild reaction conditions are paramount.

Structure-Based Drug Design Requiring a Rigid, Crystallographically Validated Scaffold

For research programs where target engagement relies on a specific molecular conformation, the 4-iodo substituent provides a structural advantage. Crystallographic data from a closely related analog confirms that the 4-iodopyrazole moiety enforces a near-planar conformation (dihedral angle ~6.3°) with an adjacent heteroaromatic ring [3]. This rigidity, absent in the unsubstituted 1H-pyrazole analog, reduces the entropic penalty upon binding and provides a more reliable starting point for computational docking and molecular dynamics simulations. Researchers prioritizing rational, structure-guided optimization should therefore select this specific derivative over its more conformationally flexible analogs.

Application
Selection Property
Validation Focus
Pyrazolopyridine library synthesis
Iodo-specific Cu-catalyzed C–N coupling
Reaction completion under mild conditions
Late-stage Pd-catalyzed diversification
Fast oxidative addition of aryl iodide
Compatibility with sensitive functional groups
Conformationally constrained scaffold
Near-planar geometry (X-ray)
Consistent docking poses
Quote Request

Request a Quote for 6-(4-Iodo-1H-pyrazol-1-YL)pyridine-3-carbaldehyde

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.